Cas no 957294-52-9 (3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 957294-52-9
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD01860243
• CID: 4723266
• Update Time: 2025-07-21

3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride
• 3-methyl-1-phenylpyrazole-4-carbonyl chloride
• SBB053660
• ST097778
• 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride

• MDL： MFCD01860243
• Inchi： 1S/C11H9ClN2O/c1-8-10(11(12)15)7-14(13-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： UDWBZSROWRYHRG-UHFFFAOYSA-N
• SMILES： ClC(C1=CN(C2C=CC=CC=2)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 34.9

3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride Security Information

• Storage Condition：(BD497714)

Additional information on 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride

Professional Introduction to 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride (CAS No. 957294-52-9)

3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride, identified by the CAS number 957294-52-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a pyrazole core substituted with a methyl group and a phenyl ring, make it a valuable building block for further chemical modifications and functionalization.

The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in drug discovery, ranging from antiviral and anti-inflammatory agents to anticancer and antimicrobial compounds. The presence of the methyl group at the 3-position and the phenyl ring at the 1-position of the pyrazole core enhances the compound's reactivity and adaptability, enabling its incorporation into more complex molecular architectures.

The 4-carbonyl chloride functional group is particularly noteworthy as it introduces a highly reactive site for further chemical transformations. Carbonyl chlorides are known for their ability to participate in nucleophilic substitution reactions, forming amides, ureas, and other derivatives. This reactivity makes 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride an indispensable tool in synthetic organic chemistry, facilitating the construction of intricate pharmacophores essential for drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The pyrazole scaffold has emerged as a privileged structure in medicinal chemistry due to its favorable physicochemical properties and biological compatibility. Studies have demonstrated that pyrazole derivatives exhibit significant activity against various diseases, including cancer, infectious diseases, and neurological disorders. The compound in question, 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride, represents a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential application in the synthesis of targeted therapeutics. The combination of the methyl group, phenyl ring, and carbonyl chloride functionalities allows for precise modifications at multiple sites, enabling the creation of molecules with tailored biological activities. For instance, researchers have leveraged similar intermediates to develop inhibitors of key enzymes involved in disease pathways. The reactivity of the carbonyl chloride group provides a straightforward route to introduce amide linkages, which are crucial for constructing peptidomimetics and protein-protein interaction modulators.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process by allowing researchers to predict the binding modes and interactions of these compounds with biological targets. The structural features of 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride make it an attractive candidate for virtual screening campaigns aimed at identifying novel drug candidates. By integrating experimental data with computational predictions, scientists can optimize the compound's pharmacokinetic properties and improve its therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. The versatility of pyrazole derivatives has led to their incorporation into numerous marketed drugs, highlighting their significance as pharmacophores. As such, intermediates like 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride play a pivotal role in enabling the rapid synthesis of novel therapeutic agents. Their use allows chemists to explore diverse chemical spaces efficiently, accelerating the drug discovery pipeline.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The unique electronic properties of pyrazole derivatives make them suitable candidates for use in organic electronics and optoelectronic devices. Furthermore, their structural flexibility allows for modifications that can enhance crop protection agents' efficacy while reducing environmental impact.

The synthesis of 3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes to this intermediate, incorporating green chemistry principles to minimize waste and improve sustainability. These advancements reflect broader trends in chemical research aimed at developing environmentally benign processes while maintaining or enhancing productivity.

Future research directions may focus on expanding the chemical space accessible through modifications of this core structure. By exploring different substituents and functional groups, scientists can uncover new analogs with enhanced biological activities or improved pharmacokinetic profiles. The reactivity of the carbonyl chloride group provides numerous opportunities for such explorations, making this compound a cornerstone in synthetic medicinal chemistry.

In conclusion,3-Methyl-1-phenyl-1H-pyrazole-4-carbonyl chloride (CAS No. 957294-52-9) is a multifaceted intermediate with significant potential across multiple domains of chemical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing biologically active molecules, particularly in pharmaceutical applications. As our understanding of heterocyclic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of drug discovery and development.